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Compound of Interest

Compound Name: PD-307243

Cat. No.: B15589553

Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

PD-307243 is a potent hERG potassium channel activator. Accurate and consistent preparation

of stock solutions is crucial for reliable experimental results in pharmacology and drug

discovery research. This document provides a detailed protocol for the preparation, storage,

and handling of PD-307243 stock solutions.

2. Compound Information

A summary of the key physicochemical properties of PD-307243 is presented in the table

below.
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Property Value Reference

Molecular Formula C₂₀H₁₅Cl₂N₃O₂ [1]

Molecular Weight 400.26 g/mol [1][2]

CAS Number 313533-41-4 [1]

Appearance Solid powder [2]

Solubility Soluble in DMSO and Alcohol [1]

Purity >98% (by HPLC) [1][2]

3. Experimental Protocol: Preparation of a 10 mM PD-307243 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of PD-307243 in Dimethyl

Sulfoxide (DMSO).

3.1. Materials

PD-307243 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

3.2. Procedure

Safety Precautions: Before handling, consult the Safety Data Sheet (SDS) for PD-307243.

Handle the compound in a well-ventilated area or a chemical fume hood. Wear appropriate
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PPE to avoid skin and eye contact.[3][4][5]

Determine the Required Mass: To prepare a 10 mM stock solution, calculate the mass of PD-
307243 required for your desired volume. For example, to prepare 1 mL (0.001 L) of a 10

mM stock solution:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 400.26 g/mol

Mass (g) = 0.0040026 g = 4.00 mg

Weighing the Compound: Carefully weigh out the calculated amount of PD-307243 powder

using an analytical balance and place it into a sterile microcentrifuge tube or amber glass

vial.

Dissolving the Compound: Add the desired volume of anhydrous DMSO to the tube

containing the PD-307243 powder. For the example above, add 1 mL of DMSO.

Ensuring Complete Dissolution: Tightly cap the tube and vortex thoroughly until the

compound is completely dissolved. Visually inspect the solution to ensure no solid particles

are present. If necessary, gentle warming in a water bath (not exceeding 40°C) can aid

dissolution.

Labeling and Storage: Clearly label the tube with the compound name, concentration (10

mM), solvent (DMSO), preparation date, and your initials. For long-term storage, it is

recommended to store the stock solution at -20°C.[1][2] For short-term storage, 4°C is

acceptable.[2] Avoid repeated freeze-thaw cycles. It is best practice to aliquot the stock

solution into smaller, single-use volumes before freezing.

4. Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of a PD-307243 stock

solution.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://international.brand.akzonobel.com/m/4ab7a2e3758f78c7/original/CLD243__KR_EN_20130729_1.pdf
https://www.dcchemicals.com/usr/uploads/gene/202087/MSDS_19383_DC37073.pdf
https://solutions.covestro.com/api/uwsi/download?productNumber=84327271&country=US&language=EN&realSubstanceNumber=112000020045
https://www.benchchem.com/product/b15589553/docs?utm_src=pdf-body#application-notes-and-protocols-preparing-pd-307243-stock-solution
https://www.benchchem.com/product/b15589553/docs?utm_src=pdf-body#application-notes-and-protocols-preparing-pd-307243-stock-solution
https://www.benchchem.com/product/b15589553/docs?utm_src=pdf-body#application-notes-and-protocols-preparing-pd-307243-stock-solution
https://www.benchchem.com/product/b15589553/docs?utm_src=pdf-body#application-notes-and-protocols-preparing-pd-307243-stock-solution
https://aobious.com/aobious/activators/13191-pd-307243.html
https://www.probechem.com/products_PD-307243.html
https://www.probechem.com/products_PD-307243.html
https://www.benchchem.com/product/b15589553/docs?utm_src=pdf-body#application-notes-and-protocols-preparing-pd-307243-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589553?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Storage & Use

Start

Weigh PD-307243 Powder

Calculate required mass

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into smaller volumes

Ensure complete dissolution

Store at -20°C

Ready for Experimental Use

Click to download full resolution via product page

Caption: Workflow for preparing PD-307243 stock solution.
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5. Safety and Handling

Always handle PD-307243 in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment, including a lab coat, safety glasses, and

chemical-resistant gloves.[6]

Avoid inhalation of the powder and contact with skin and eyes.[3]

In case of accidental contact, wash the affected area thoroughly with water.[5]

Dispose of waste according to institutional and local regulations.

6. Stability

Stock solutions of PD-307243 in DMSO are stable for extended periods when stored at -20°C.

[2] It is advisable to minimize the number of freeze-thaw cycles by preparing single-use

aliquots. For short-term use, the solution can be kept at 4°C for a limited time.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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